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Compound of Interest

Compound Name: Sodium 2-chloro-5-nitrobenzoate

CAS No.: 14667-59-5

Cat. No.: B1614909

Get Quote

Document Type: Technical Safety Guide & Hazard Analysis Target Audience: Medicinal

Chemists, Process Safety Engineers, and HSE Officers Subject CAS: 14667-59-5 (Sodium

Salt) | Parent Acid CAS: 2516-96-3

Molecular Identity & Physicochemical Logic
To understand the safety profile of Sodium 2-chloro-5-nitrobenzoate, one must look beyond

the generic SDS and analyze the structure-activity relationship (SAR) of its functional groups.

This compound is the sodium salt of 2-chloro-5-nitrobenzoic acid.[1] Its hazards are dictated by

the dissociation of the salt in physiological and environmental media, releasing the bioactive 2-

chloro-5-nitrobenzoate anion.

Structural Hazard Analysis
Nitro Group (-NO₂): A strong electron-withdrawing group. In metabolic systems, nitro-

aromatics can undergo enzymatic reduction, potentially leading to methemoglobinemia or

the formation of reactive hydroxylamines (though this specific benzoate is primarily an

irritant).
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Chloro Group (-Cl): Increases lipophilicity compared to non-chlorinated benzoates,

potentially enhancing skin absorption and environmental persistence.

Carboxylate Salt (-COO⁻Na⁺): Increases water solubility significantly compared to the parent

acid. This alters the route of exposure from primarily "dust inhalation" (acid) to

"aerosol/solution absorption" (salt).

Key Physicochemical Data:

Property Value/Description Implication for Safety

Appearance
Off-white to yellow
crystalline powder

Dust explosion hazard if
finely divided.

Solubility High in water (dissociates)
Rapid systemic uptake via

mucous membranes.

pH (aq. sol.)
~7.0–8.5 (Neutral to slightly

basic)

Less corrosive than parent

acid, but still an irritant.

| Reactivity | Stable, but incompatible with strong oxidizers | Avoid mixing with nitrates or

perchlorates. |

Comprehensive Hazard Profiling
While specific SDS data for the sodium salt (CAS 14667-59-5) is often aggregated with the

parent acid, the toxicological profile is derived from the 2-chloro-5-nitrobenzoic acid (CAS

2516-96-3), adjusted for the neutralization of acidity.

Health Hazards (GHS Classification)
The following classifications are scientifically grounded in the behavior of the parent anion:

Acute Toxicity (Oral) - Category 4 (H302):

Mechanism:[2] Harmful if swallowed.[3][4] Upon ingestion, stomach acid protonates the

salt back to the free acid, which can cause gastric distress and systemic toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://mubychem.com/2chloro5nitrobenzoicacidmanufacturers.html
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1202581677_2-Chloro-5-NitroBenzoicAcid-CASNO-2516-96-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation - Category 2 (H315):

Mechanism:[2] The dust or solution strips lipids from the stratum corneum and induces

inflammatory cytokine release.

Serious Eye Damage/Irritation - Category 1/2A (H318/H319):

Critical Warning: The parent acid causes Serious Eye Damage (H318).[4] While the salt is

pH neutral, the high ionic strength and the organic anion can still cause severe irritation or

corneal opacity. Treat eye contact as a medical emergency.

Specific Target Organ Toxicity (Single Exposure) - Category 3 (H335):

Target: Respiratory tract irritation. Inhalation of dust triggers coughing and mucosal

inflammation.

Environmental Fate (Aquatic Toxicity)
Hazard:H400/H410 (Very toxic to aquatic life).

Logic: Chlorinated nitro-aromatics are often resistant to rapid biodegradation. The salt is

highly soluble, meaning it disperses rapidly in water tables, posing an immediate threat to

aquatic organisms (daphnia/fish).

Protocol:Zero-discharge policy. All aqueous waste containing this compound must be

collected for incineration, never poured down the drain.

Visualizing the Hazard Pathway
The following diagram illustrates the causality between exposure routes and physiological

outcomes, distinguishing between the salt and the generated acid in vivo.

Sodium 2-chloro-5-nitrobenzoate
(Solid/Dust)
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Figure 1: Toxicokinetic pathway showing how the neutral salt converts to the active irritant acid

upon ingestion.

Engineering Controls & Personal Protective
Equipment (PPE)[7]
Reliance on PPE alone is a failure of safety planning. Engineering controls must be the primary

defense.

Engineering Controls
Containment: Handle primarily in a Chemical Fume Hood or a Powder Containment Balance

Enclosure.

HEPA Filtration: If handling large quantities (>100g), use local exhaust ventilation (LEV) with

HEPA filtration to capture airborne particulates.

Static Control: Use anti-static weighing boats and ground all equipment. Nitro-benzoates can

be combustible dusts.

PPE Selection Protocol
Body Part Recommendation Scientific Rationale

Respiratory
N95 (minimum) or P100

Respirator

Prevents inhalation of fine

particulates (H335).

Eyes
Chemical Goggles (Not Safety

Glasses)

Safety glasses allow dust entry

from the side. Goggles seal

the eyes against corrosive

dusts (H318).

Hands
Nitrile Gloves (Min 0.11mm

thick)

Chlorinated aromatics can

permeate latex. Nitrile offers

superior resistance.

Body Lab Coat + Tyvek Sleeves

Prevents dust accumulation on

street clothes, reducing

secondary exposure outside

the lab.
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Safe Handling & Synthesis Workflow
This protocol describes the safe handling of the compound during a standard dissolution or

reaction setup.

Pre-Requisite: Verify the availability of an eyewash station within 10 seconds of the

workstation.

Step-by-Step Protocol
Preparation: Don full PPE (Goggles, Nitrile Gloves, Lab Coat). Turn on Fume Hood airflow.

Weighing:

Place the balance inside the hood.

Open the container only inside the hood.

Self-Validating Step: If you see dust floating in the light beam of the hood, your technique

is too aggressive. Slow down transfer to minimize aerosolization.[2]

Solubilization:

Add solvent (water/buffer) to the solid, not solid to the solvent, to prevent "puffing" of dust.

Seal the vessel immediately after addition.

Spill Management:

Dry Spill: Do NOT sweep (creates dust). Use a HEPA vacuum or wet-wipe method.

Wet Spill: Absorb with inert material (vermiculite).[2] Do not use combustible materials like

sawdust (potential reaction with nitro groups).

Decontamination: Wipe down surfaces with a mild detergent and water. The salt is water-

soluble, making aqueous cleanup effective.

Workflow Visualization
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Emergency Loop
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Figure 2: Operational workflow emphasizing engineering controls and waste segregation.

Emergency Response (First Aid)
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Eye Contact: Immediately flush with water for 15 minutes.[3] Hold eyelids apart. The salt is

neutral, but the mechanical and chemical irritation requires thorough irrigation. Consult an

ophthalmologist.

Skin Contact: Wash with soap and water.[3] Remove contaminated clothing.[5] If irritation

persists (redness/swelling), seek medical aid.

Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration). Drink 1-2 glasses of

water to dilute. Call a Poison Control Center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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